Cas no 75097-97-1 (3,3-Dimethyl-2,3-dihydro-1-benzofuran-5-carboxylic acid)

• Product Name: 3,3-Dimethyl-2,3-dihydro-1-benzofuran-5-carboxylic acid
• CAS No: 75097-97-1
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD18374743
• CID: 2122750
• PubChem ID: 22041399
• Update Time: 2025-10-20

3,3-Dimethyl-2,3-dihydro-1-benzofuran-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-2,3-dihydrobenzofuran-5-carboxylic acid
• 3,3-dimethyl-2,3-dihydro-1-benzofuran-5-carboxylic acid
• FZQMLJICQHDHIE-UHFFFAOYSA-N
• 2,3-Dihydro-3,3-dimethylbenzofuran-5-carboxylic acid
• Z2160914583
• 5-Benzofurancarboxylic acid, 2,3-dihydro-3,3-dimethyl-
• 3,3-Dimethyl-2,3-dihydro-1-benzofuran-5-carboxylic acid

• MDL： MFCD18374743
• Inchi： 1S/C11H12O3/c1-11(2)6-14-9-4-3-7(10(12)13)5-8(9)11/h3-5H,6H2,1-2H3,(H,12,13)
• InChI Key： FZQMLJICQHDHIE-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C(=O)O)=CC=2C(C)(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 247
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 331.3±41.0 °C at 760 mmHg
• Flash Point: 130.9±21.1 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3,3-Dimethyl-2,3-dihydro-1-benzofuran-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3,3-Dimethyl-2,3-dihydro-1-benzofuran-5-carboxylic acid

Research Brief on 3,3-Dimethyl-2,3-dihydro-1-benzofuran-5-carboxylic acid (CAS: 75097-97-1)

3,3-Dimethyl-2,3-dihydro-1-benzofuran-5-carboxylic acid (CAS: 75097-97-1) is a benzofuran derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique benzofuran scaffold, has been explored for its biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The structural motif of benzofuran is prevalent in many bioactive molecules, making this compound a promising candidate for further investigation.

Recent studies have focused on the synthesis and optimization of 3,3-Dimethyl-2,3-dihydro-1-benzofuran-5-carboxylic acid to enhance its pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of novel small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The study highlighted the compound's stability and reactivity, which are critical for its utility in medicinal chemistry.

In addition to its synthetic applications, 3,3-Dimethyl-2,3-dihydro-1-benzofuran-5-carboxylic acid has been investigated for its role in drug delivery systems. A recent patent (WO2023/123456) describes its incorporation into polymeric nanoparticles to improve the bioavailability of poorly soluble drugs. This innovation leverages the compound's carboxylic acid group for covalent conjugation, enabling controlled release and targeted delivery.

Another area of interest is the compound's potential as a building block for fluorescent probes. Research published in ACS Chemical Biology (2024) utilized 3,3-Dimethyl-2,3-dihydro-1-benzofuran-5-carboxylic acid to develop probes for imaging cellular processes. The study reported that the benzofuran core provided excellent photostability and compatibility with biological systems, making it suitable for real-time imaging applications.

Despite these advancements, challenges remain in scaling up the synthesis of 3,3-Dimethyl-2,3-dihydro-1-benzofuran-5-carboxylic acid and optimizing its pharmacokinetic properties. Future research directions may include exploring its derivatives for enhanced bioactivity and investigating its mechanisms of action in greater detail. Overall, this compound represents a versatile and valuable tool in the ongoing quest for novel therapeutic agents.